Cas no 4734-90-1 ((3Z)-cyclooct-3-en-1-one)

• Product Name: (3Z)-cyclooct-3-en-1-one
• CAS No: 4734-90-1
• MF: C₈H₁₂O
• MW: 124.180282592773
• CID: 1518053
• PubChem ID: 642538
• Update Time: 2025-04-21

(3Z)-cyclooct-3-en-1-one Chemical and Physical Properties

Names and Identifiers

• (3Z)-cyclooct-3-en-1-one
• 3-Cycloocten-1-one
• 3-cycloocten-1-one, (3Z)-
• InChI=1/C8H12O/c9-8-6-4-2-1-3-5-7-8/h2,4H,1,3,5-7H2/b4-2
• SCHEMBL367369
• 4734-90-1
• 3-cyclooctenone
• SCHEMBL11706428

• Inchi： 1S/C8H12O/c9-8-6-4-2-1-3-5-7-8/h2,4H,1,3,5-7H2/b4-2-
• InChI Key： GYVYFOJMRQAKGY-RQOWECAXSA-N
• SMILES： O=C1CC=CCCCC1 |c:3|

Computed Properties

• Exact Mass: 124.08886
• Monoisotopic Mass: 124.088815
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 1.7

Experimental Properties

• Density: 0.9900
• Boiling Point: 200.5°C (estimate)
• Flash Point: 72°C
• Refractive Index: 1.4953
• PSA: 17.07